Cas no 1807001-22-4 (Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1807001-22-4
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4866293
• Update Time: 2025-06-08

Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H7Br2F2NO2/c1-16-9(15)7-6(11)4(3-10)2-5(14-7)8(12)13/h2,8H,3H2,1H3
• InChI Key： FFAIMIUQMQATIK-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=C(C(F)F)C=C1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate

Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807001-22-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807001-22-4) is a highly valuable intermediate in the realm of pharmaceutical synthesis, offering a unique combination of functional groups that make it indispensable in the development of novel therapeutic agents. This compound, characterized by its bromo and difluoromethyl substituents, has garnered significant attention due to its role in constructing complex molecular architectures essential for drug discovery.

The structural features of Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate provide a rich scaffold for medicinal chemists to explore. The presence of two bromo atoms at the 3rd and 4th positions, along with a bromomethyl group at the 4th position, allows for diverse functionalization strategies. These reactive sites are particularly useful in cross-coupling reactions, which are fundamental in constructing carbon-carbon bonds essential for drug molecule synthesis.

In recent years, the pharmaceutical industry has witnessed a surge in the use of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of a difluoromethyl group in Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate aligns with this trend, making it an attractive building block for developing next-generation drugs. The difluoromethyl moiety is known to modulate lipophilicity and binding affinity, thereby influencing the overall efficacy of the final therapeutic product.

The compound's utility extends beyond its structural versatility. It serves as a key intermediate in the synthesis of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. Kinase inhibitors often require complex heterocyclic cores to achieve high selectivity and potency. Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate, with its pyridine backbone and multiple reactive sites, provides an ideal platform for designing such inhibitors.

The latest advancements in synthetic methodologies have further highlighted the importance of this compound. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have become indispensable tools in modern drug synthesis. The readily available bromo and bromomethyl groups in Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate make it an excellent precursor for these reactions, enabling the construction of diverse aryl and heteroaryl derivatives.

In addition to its role in kinase inhibitor synthesis, Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate has been utilized in the development of antiviral agents. The pyridine core is a common motif in many antiviral drugs due to its ability to interact with viral enzymes and receptors. By leveraging the reactivity of its functional groups, researchers have been able to design molecules that disrupt viral replication cycles effectively.

The compound's potential in oncology is also well-documented. Its structural features allow for the creation of molecules that target specific pathways involved in cancer growth and progression. For instance, it has been used to synthesize small-molecule inhibitors that modulate the activity of tyrosine kinases, which are often overactive in cancer cells. These inhibitors can inhibit tumor growth by blocking signaling pathways that promote cell proliferation and survival.

The use of computational chemistry and machine learning has further accelerated the development of novel drug candidates incorporating Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate. These tools enable researchers to predict the binding affinity and metabolic stability of potential drug candidates before they are synthesized, significantly reducing the time and cost associated with drug discovery.

The environmental impact of pharmaceutical synthesis is another area where Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate plays a crucial role. By facilitating efficient synthetic routes that minimize waste and reduce reliance on hazardous reagents, this compound contributes to more sustainable pharmaceutical practices. The growing emphasis on green chemistry principles ensures that future drug development will prioritize environmental responsibility without compromising efficacy.

In conclusion, Methyl 3-bromo-4-(bromomethyl)-6-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1807001-22-4) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing innovative therapeutics across various disease areas. As research continues to uncover new synthetic possibilities and applications, this compound will undoubtedly remain at the forefront of drug discovery efforts.